Cas no 1804851-37-3 (5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid
• CAS No: 1804851-37-3
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4808132
• Update Time: 2025-06-23

5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-2-1-12-5(6(9)10)4(11)3(2)7(13)14/h1,6H,(H,13,14)
• InChI Key： ZYXMLRXDBQCMFK-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C(=CN=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid

Introduction to 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic Acid (CAS No. 1804851-37-3)

5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid, with the CAS number 1804851-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, an iodo atom, and a carboxylic acid moiety, makes this compound a versatile intermediate in synthetic chemistry and drug development.

The unique combination of these substituents imparts distinct chemical properties to 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid, enabling its utility in various synthetic pathways. The chloro group can participate in nucleophilic substitution reactions, while the difluoromethyl group is known for its metabolic stability and lipophilicity, which are desirable traits in drug candidates. The iodo atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyridine derivatives. The structural features of 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid make it a valuable building block for designing molecules with potential applications in oncology, inflammation, and infectious diseases. For instance, pyridine-based compounds have shown promise as kinase inhibitors, which are crucial in targeting aberrant signaling pathways involved in cancer progression.

A notable area of research involves the synthesis of small-molecule inhibitors that modulate protein-protein interactions. The carboxylic acid group in 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid can be utilized to form amide or ester linkages, facilitating the attachment of pharmacophoric units that enhance binding affinity to target proteins. This approach has been successfully applied in the development of drugs that inhibit protein kinases and transcription factors.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into drug molecules often improves their pharmacokinetic properties, such as bioavailability and metabolic stability. The difluoromethyl group in this compound is particularly noteworthy for its ability to enhance binding interactions with biological targets due to its partial positive charge and electron-withdrawing effects. This feature has been leveraged in the design of antiviral and anticancer agents where precise modulation of electronic properties is essential.

In addition to its synthetic utility, 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has found applications in materials science and agrochemicals. Its ability to undergo various chemical transformations makes it a valuable precursor for the synthesis of advanced materials with tailored properties. Furthermore, its structural motifs are reminiscent of natural products that exhibit biological activity, suggesting potential applications in crop protection chemicals.

The latest advancements in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify novel derivatives with improved pharmacological profiles. These computational methods allow researchers to rapidly evaluate the binding affinity of thousands of compounds against biological targets, thereby accelerating the drug discovery process.

The synthesis of complex pyridine derivatives often requires multi-step organic transformations. The presence of multiple reactive sites in 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid necessitates careful optimization of reaction conditions to achieve high yields and purity. Recent studies have focused on developing greener synthetic routes that minimize waste and energy consumption without compromising efficiency.

The impact of this compound on drug development is further underscored by its role as a key intermediate in the synthesis of biologics and vaccines. Pyridine-based scaffolds are frequently incorporated into monoclonal antibodies and vaccine adjuvants due to their ability to enhance stability and bioavailability. This trend highlights the growing importance of heterocyclic compounds in modern medicine.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS No. 1804851-37-3) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and beyond. Its unique combination of functional groups and synthetic versatility positions it as a cornerstone molecule for future research endeavors.